Cas no 91188-06-6 (2,2,2-TRIFLUORO-N-(PYRROLIDIN-3-YLMETHYL)ETHANAMINE)

2,2,2-TRIFLUORO-N-(PYRROLIDIN-3-YLMETHYL)ETHANAMINE structure
91188-06-6 structure
Product Name:2,2,2-TRIFLUORO-N-(PYRROLIDIN-3-YLMETHYL)ETHANAMINE
CAS No:91188-06-6
MF:C7H13F3N2
MW:182.186732053757
CID:1968154
PubChem ID:13491797
Update Time:2025-04-21

2,2,2-TRIFLUORO-N-(PYRROLIDIN-3-YLMETHYL)ETHANAMINE Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-TRIFLUORO-N-(PYRROLIDIN-3-YLMETHYL)ETHANAMINE
    • AB60684
    • SCHEMBL2265793
    • (PYRROLIDIN-3-YLMETHYL)(2,2,2-TRIFLUOROETHYL)AMINE
    • 2,2,2-Trifluoro-N-(pyrrolidin-3-ylmethyl)ethan-1-amine
    • N-(2,2,2-trifluoroethyl)-3-pyrrolidinemethanamine
    • AKOS012305009
    • 91188-06-6
    • Inchi: 1S/C7H13F3N2/c8-7(9,10)5-12-4-6-1-2-11-3-6/h6,11-12H,1-5H2
    • InChI Key: QHMPADKXXHRBCB-UHFFFAOYSA-N
    • SMILES: FC(CNCC1CNCC1)(F)F

Computed Properties

  • Exact Mass: 182.10308291Da
  • Monoisotopic Mass: 182.10308291Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 24.1Ų
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